Cas no 37924-91-7 (1,2-Benzisoxazole-3-methanol,5-hydroxy-(9CI))

• Product Name: 1,2-Benzisoxazole-3-methanol,5-hydroxy-(9CI)
• CAS No: 37924-91-7
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 297781
• Update Time: 2023-11-19

1,2-Benzisoxazole-3-methanol,5-hydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-methanol,5-hydroxy-
• 5-Hydroxy-3-(hydroxymethyl)-1,2-benzisoxazole
• 3-(hydroxymethyl)benzo[d]isoxazol-5-ol
• CID 119090320
• 1,2-Benzisoxazole-3-methanol,5-hydroxy-(9CI)
• 1,2-Benzisoxazole-3-methanol, 5-hydroxy-

• Inchi： 1S/C8H7NO3/c10-4-7-6-3-5(11)1-2-8(6)12-9-7/h1-3,10-11H,4H2
• InChI Key： GPIZBGSHALBLOD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(CO)=N1)O

Computed Properties

• Exact Mass: 165.043
• Monoisotopic Mass: 165.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5